![molecular formula C16H20N2O B7516415 4-[3-(2-Methylpiperidin-1-yl)-3-oxopropyl]benzonitrile](/img/structure/B7516415.png)
4-[3-(2-Methylpiperidin-1-yl)-3-oxopropyl]benzonitrile
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Overview
Description
4-[3-(2-Methylpiperidin-1-yl)-3-oxopropyl]benzonitrile, also known as MP-10, is a synthetic compound that is used in scientific research. It is a potent and selective agonist of the μ-opioid receptor, which is a type of receptor that is involved in pain relief and reward pathways in the brain. MP-10 has been studied extensively for its potential therapeutic applications, as well as its mechanism of action and physiological effects.
Mechanism of Action
The mechanism of action of 4-[3-(2-Methylpiperidin-1-yl)-3-oxopropyl]benzonitrile involves binding to the μ-opioid receptor and activating it, leading to the release of endogenous opioids such as enkephalins and endorphins. This activation results in a decrease in the perception of pain and an increase in feelings of reward and pleasure. This compound is a potent and selective agonist of the μ-opioid receptor, meaning that it has a high affinity for this receptor and is able to activate it with a high degree of specificity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its activation of the μ-opioid receptor. This activation leads to a decrease in the perception of pain, as well as an increase in feelings of reward and pleasure. Additionally, this compound has been shown to have effects on respiration and gastrointestinal function, as the μ-opioid receptor is involved in these physiological processes.
Advantages and Limitations for Lab Experiments
One advantage of using 4-[3-(2-Methylpiperidin-1-yl)-3-oxopropyl]benzonitrile in lab experiments is its potency and selectivity for the μ-opioid receptor. This allows researchers to investigate the specific effects of activation of this receptor, without the potential confounding effects of activation of other receptors. Additionally, this compound is a synthetic compound, meaning that it can be easily synthesized and purified for use in experiments.
One limitation of using this compound in lab experiments is its potential for abuse and addiction. As a potent agonist of the μ-opioid receptor, this compound has the potential to produce feelings of reward and pleasure that could lead to addiction in humans. Additionally, the use of this compound in animal experiments raises ethical concerns related to the potential for animal suffering.
Future Directions
There are several future directions for research involving 4-[3-(2-Methylpiperidin-1-yl)-3-oxopropyl]benzonitrile. One direction is the investigation of its potential therapeutic applications, particularly in the treatment of pain and addiction. Another direction is the investigation of the role of the μ-opioid receptor in various physiological processes, such as respiration and gastrointestinal function. Additionally, there is a need for further research into the potential side effects and risks associated with the use of this compound, particularly in humans.
Synthesis Methods
The synthesis of 4-[3-(2-Methylpiperidin-1-yl)-3-oxopropyl]benzonitrile involves several steps, including the reaction of 4-bromobenzonitrile with 2-methylpiperidine to form 4-(2-methylpiperidin-1-yl)benzonitrile. This intermediate is then reacted with ethyl 3-oxopropanoate to form this compound. The final product is purified using column chromatography and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
4-[3-(2-Methylpiperidin-1-yl)-3-oxopropyl]benzonitrile has been used in various scientific research studies to investigate its potential therapeutic applications. One such application is in the treatment of pain, as this compound has been shown to be a potent and selective agonist of the μ-opioid receptor. It has also been studied for its potential use in the treatment of addiction, as the μ-opioid receptor is involved in reward pathways in the brain. Additionally, this compound has been used in studies investigating the role of the μ-opioid receptor in various physiological processes such as respiration and gastrointestinal function.
properties
IUPAC Name |
4-[3-(2-methylpiperidin-1-yl)-3-oxopropyl]benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O/c1-13-4-2-3-11-18(13)16(19)10-9-14-5-7-15(12-17)8-6-14/h5-8,13H,2-4,9-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSZJGHXIHDPQII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1C(=O)CCC2=CC=C(C=C2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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